Cas no 57459-82-2 ((5R)-3-[[(E)-2-(Acetylamino)ethenyl]thio]-6α-[(S)-1-(sulfooxy)ethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid disodium salt)

(5R)-3-[[(E)-2-(Acetylamino)ethenyl]thio]-6α-[(S)-1-(sulfooxy)ethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid disodium salt structure
57459-82-2 structure
Product Name:(5R)-3-[[(E)-2-(Acetylamino)ethenyl]thio]-6α-[(S)-1-(sulfooxy)ethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid disodium salt
CAS No:57459-82-2
MF:C13H14N2Na2O8S2
MW:436.368402957916
CID:379716
Update Time:2024-02-29

(5R)-3-[[(E)-2-(Acetylamino)ethenyl]thio]-6α-[(S)-1-(sulfooxy)ethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid disodium salt Chemical and Physical Properties

Names and Identifiers

    • 1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 3-[[(1E)-2-(acetylamino)ethenyl]thio]-7-oxo-6-[(1S)-1-(sulfooxy)ethyl]-,disodium salt, (5R,6R)- (9CI)
    • (5R)-3-[[(E)-2-(Acetylamino)ethenyl]thio]-6α-[(S)-1-(sulfooxy)ethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid disodium salt
    • 1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 3-[[2-(acetylamino)ethenyl]thio]-7-oxo-6-[1-(sulfooxy)ethyl]-, disodiumsalt, [5R-[3(E),5a,6b(S*)]]-
    • Antibiotic MM 13902
    • BRL13902
    • MM 13,902
    • CID 101982318
    • Antibiotic MM-13902
    • BRL-13902
    • MM-13902
    • BRL 13902
    • Antibiotic AB 110-D
    • epithienamycin e
    • MM13902
    • MM 13902
    • AB-110-D Antibiotic
    • AB 110 D Antibiotic
    • Inchi: 1S/C13H16N2O8S2.2Na/c1-6(23-25(20,21)22)10-8-5-9(24-4-3-14-7(2)16)11(13(18)19)15(8)12(10)17;;/h3-4,6,8,10H,5H2,1-2H3,(H,14,16)(H,18,19)(H,20,21,22);;/q;2*+1/p-2/b4-3+;;/t6-,8+,10-;;/m0../s1
    • InChI Key: HESFZADEDUAEQE-YRKMUHTDSA-L
    • SMILES: S(/C=C/N=C(\C)/[O-])C1=C(C(=O)[O-])N2C([C@@H]([C@H](C)OS(=O)(=O)O)[C@H]2C1)=O.[Na+].[Na+]

Computed Properties

  • Exact Mass: 435.999
  • Monoisotopic Mass: 435.999
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 775
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 193
  • XLogP3: -2.105
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